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Compound of Interest

Compound Name: Hemopressin(rat)

Cat. No.: B10787760 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the intracerebroventricular (ICV)

administration of Hemopressin in rats, a valuable technique for investigating the central effects

of this endogenous peptide. Hemopressin (PVNFKFLSH), a nonapeptide derived from the α-

chain of hemoglobin, has been identified as a selective inverse agonist for the cannabinoid

receptor 1 (CB1), playing significant roles in appetite regulation, nociception, and other

physiological processes.[1][2][3]

Introduction
Hemopressin's interaction with the central nervous system, particularly its inverse agonism at

the CB1 receptor, makes it a peptide of interest for therapeutic development.[1][4] ICV

administration allows for the direct delivery of Hemopressin to the brain, bypassing the blood-

brain barrier and enabling the study of its direct central actions. These protocols and notes are

designed to guide researchers in the successful application of this technique.

Data Presentation
Table 1: Effects of ICV Hemopressin on Food Intake in
Rats

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b10787760?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC2154475/
https://pubmed.ncbi.nlm.nih.gov/20505104/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6632410/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2154475/
https://www.pnas.org/doi/pdf/10.1073/pnas.0706980105
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10787760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter
Vehicle
Control

Hemopressin
(10 nmol)

Outcome Reference

Night-time Food

Intake (g)

Specific values

not provided

Significantly

decreased

Hemopressin

reduces food

intake.

Onset of Action - Rapid

The anorectic

effect is

observed shortly

after

administration.

Interaction with

CB1 Agonist

(CP55940)

Increased food

intake

Attenuated the

orexigenic effect

of CP55940

Hemopressin

antagonizes the

effects of CB1

agonists.

Table 2: Effects of ICV Hemopressin on Nociception in
Rats

Pain Model
Hemopressin Dose
(ICV)

Outcome Reference

Hot Plate Test 10 μg

No significant

alteration in response

latency

Formalin Test (Phase

2)
3 μg

Significantly increased

pain-related behaviors

Formalin Test (Phase

2)
10 μg

Trend towards

increased pain-related

behaviors
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Protocol 1: Intracerebroventricular (ICV) Cannula
Implantation
This protocol details the surgical procedure for implanting a guide cannula into the lateral

ventricle of a rat for subsequent ICV injections.

Materials:

Male Wistar or Sprague-Dawley rats (250-300g)

Stereotaxic apparatus

Anesthetic (e.g., isoflurane, ketamine/xylazine cocktail)

Stainless steel guide cannula (23-gauge)

Dummy cannula

Dental cement

Surgical instruments (scalpel, forceps, etc.)

Analgesics for post-operative care

Procedure:

Anesthetize the rat and securely fix its head in the stereotaxic apparatus.

Make a midline incision on the scalp to expose the skull.

Clean the skull surface and identify the bregma.

Based on a rat brain atlas (e.g., Paxinos and Watson), determine the stereotaxic coordinates

for the lateral ventricle. Typical coordinates from bregma are: Anteroposterior (AP): -0.6 mm;

Mediolateral (ML): ±1.5 mm; Dorsoventral (DV): -3.5 mm from the skull surface.

Drill a small hole in the skull at the determined coordinates.
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Slowly lower the guide cannula to the target DV depth.

Secure the cannula to the skull using dental cement and anchor screws.

Insert a dummy cannula into the guide cannula to maintain patency.

Administer post-operative analgesics and allow the animal to recover for at least one week

before any experiments.

Protocol 2: Intracerebroventricular (ICV) Injection of
Hemopressin
This protocol outlines the procedure for administering Hemopressin directly into the lateral

ventricle of a cannulated rat.

Materials:

Cannulated rat

Hemopressin (rat sequence: PVNFKFLSH)

Vehicle solution (e.g., sterile 0.9% saline)

Injection cannula (sized to fit inside the guide cannula)

Polyethylene tubing

Microsyringe pump or Hamilton syringe

Procedure:

Prepare the Hemopressin solution in the vehicle to the desired concentration. A common

dose for studying effects on food intake is 10 nmol.

Gently restrain the rat and remove the dummy cannula from the guide cannula.

Connect the injection cannula to the microsyringe via polyethylene tubing.
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Slowly insert the injection cannula into the guide cannula, ensuring it extends slightly beyond

the tip of the guide cannula to deliver the solution directly into the ventricle.

Infuse the Hemopressin solution at a slow rate (e.g., 1 µL/min) to avoid an increase in

intracranial pressure. A typical injection volume is 1-5 µL.

After the infusion is complete, leave the injection cannula in place for an additional minute to

allow for diffusion and prevent backflow.

Slowly withdraw the injection cannula and replace the dummy cannula.

Return the rat to its home cage and monitor for behavioral or physiological changes.
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Caption: Hemopressin acts as an inverse agonist at the CB1 receptor.
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Caption: Experimental workflow for ICV administration of Hemopressin in rats.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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